Cas no 898768-67-7 (3-(4-Methylphenyl)-4'-thiomethylpropiophenone)

• Product Name: 3-(4-Methylphenyl)-4'-thiomethylpropiophenone
• CAS No: 898768-67-7
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 869429
• PubChem ID: 24725726
• Update Time: 2025-09-18

3-(4-Methylphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• 3-(4-METHYLPHENYL)-4'-THIOMETHYLPROPIOPHENONE
• DTXSID90644119
• 3-(4-Methylphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
• 898768-67-7
• MFCD07699611
• AKOS016021557
• 3-(4-Methylphenyl)-4'-thiomethylpropiophenone

• MDL： MFCD07699611
• Inchi： 1S/C17H18OS/c1-13-3-5-14(6-4-13)7-12-17(18)15-8-10-16(19-2)11-9-15/h3-6,8-11H,7,12H2,1-2H3
• InChI Key： DULNFXKGDREAJY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 270.10800
• Monoisotopic Mass: 270.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.53240